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Compound of Interest

Compound Name: D-Glucose-13C-5

Cat. No.: B583759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for conducting a D-Glucose-¹³C₅ infusion experiment,

a powerful technique for investigating in vivo glucose metabolism. By tracing the path of the

stable isotope-labeled glucose, researchers can gain critical insights into the activity of key

metabolic pathways, making it an invaluable tool in fields such as oncology, diabetes, and drug

development.

Introduction
Stable isotope tracer studies are a cornerstone of metabolic research, enabling the quantitative

analysis of metabolic fluxes in vivo.[1] The use of D-Glucose-¹³C₅, where the carbon at the fifth

position is labeled with ¹³C, allows for the precise tracking of glucose-derived carbons as they

traverse central metabolic pathways, including glycolysis and the Tricarboxylic Acid (TCA)

cycle. This application note details the experimental protocol, from subject preparation to data

analysis, and provides the necessary tools for researchers to implement this methodology.

Experimental Principle
The primed-constant infusion of a stable isotope-labeled substrate is a well-established method

for studying metabolic kinetics.[2] A priming bolus is administered to rapidly bring the plasma

concentration of the tracer to a steady state, which is then maintained by a continuous infusion.

[3][4] During this isotopic steady state, the rate of appearance of the labeled substrate equals

its rate of disappearance, allowing for the calculation of metabolic fluxes. Blood and tissue
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samples are collected at various time points to measure the enrichment of ¹³C in downstream

metabolites.

Experimental Protocol
This protocol provides a general framework. Specific parameters may need to be optimized

based on the animal model and experimental goals.

Subject Preparation
Animal Model: This protocol is designed for rodent models. All procedures should be

approved by the institution's animal care and use committee.

Catheter Implantation (Recommended): For stress-free and continuous infusion, surgical

implantation of a catheter into the jugular vein is recommended. Allow for a recovery period

of 3-5 days post-surgery.[3]

Fasting: To minimize the influence of dietary glucose, subjects should be fasted for a period

appropriate to the species (e.g., 6-8 hours for mice) prior to the infusion. Water should be

provided ad libitum.

Tracer Preparation
Tracer: D-Glucose-¹³C₅ (Cambridge Isotope Laboratories, Inc. or equivalent).

Stock Solution: Prepare a sterile stock solution of D-Glucose-¹³C₅ in 0.9% saline at the

desired concentration (e.g., 200 mg/mL). The solution should be passed through a 0.2 µm

sterile filter.

Infusion Procedure
Priming Bolus: Administer an initial bolus dose of the D-Glucose-¹³C₅ solution to rapidly

increase the plasma tracer concentration.

Continuous Infusion: Immediately following the bolus, commence a continuous infusion using

a calibrated syringe pump. The infusion rate should be set to maintain a steady-state isotopic

enrichment in the plasma.
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Sample Collection
Blood Sampling: Collect blood samples (e.g., 50-100 µL) from the tail vein or another

appropriate site at baseline (time 0) and at several time points during the infusion to confirm

steady-state enrichment. Collect blood in EDTA-coated tubes and immediately place on ice.

Plasma Separation: Centrifuge the blood samples at 2,000 x g for 10 minutes at 4°C to

separate the plasma. Store the plasma at -80°C until analysis.

Tissue Collection: At the end of the infusion period, euthanize the animal using an approved

method. Rapidly excise the tissues of interest and immediately snap-freeze them in liquid

nitrogen to quench all metabolic activity. Store tissues at -80°C.

Metabolite Extraction
Reagents: Prepare ice-cold 80% methanol.

Tissue Homogenization: Weigh the frozen tissue (e.g., 20-50 mg) and homogenize it in 1 mL

of ice-cold 80% methanol.

Phase Separation: Following homogenization, add water and chloroform to separate the

polar (aqueous) and non-polar (organic) phases. The polar phase containing the glucose

metabolites is collected for analysis.

Drying: Dry the extracted polar metabolites using a vacuum concentrator.

Sample Analysis
Instrumentation: Utilize Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid

Chromatography-Mass Spectrometry (LC-MS) to analyze the isotopic enrichment in glucose

and its downstream metabolites.

Data Analysis: The mass isotopomer distributions of key metabolites are determined. This

data is then used to calculate the fractional contribution of glucose to these metabolite pools

and to model metabolic fluxes.

Data Presentation
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The following tables provide examples of typical experimental parameters and expected

outcomes.

Table 1: Infusion Parameters

Parameter Value Unit Reference

Tracer D-Glucose-¹³C₅ - -

Priming Bolus Dose 1.1 µmol/kg

Infusion Rate 2.5 µmol/kg/hr

Infusion Duration 120 - 140 minutes

Table 2: Blood Sampling Schedule

Sample Time Point (minutes)

Baseline 0

Steady-State Check 1 90

Steady-State Check 2 100

Steady-State Check 3 110

Final Sample 120

Table 3: Example Tissue Isotopic Enrichment

Metabolite Expected ¹³C Enrichment (%)

Glucose 30 - 50

Lactate 15 - 25

Alanine 15 - 25

Citrate 5 - 15

Glutamate 5 - 15
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A high-level overview of the D-Glucose-¹³C₅ infusion experiment.
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Tracking the ¹³C label from D-Glucose-¹³C₅ through glycolysis and the TCA cycle.

Conclusion
The D-Glucose-¹³C₅ infusion technique is a robust method for delineating glucose metabolism

in vivo. The detailed protocol and supporting materials provided in this application note offer a

comprehensive guide for researchers to successfully implement this methodology and gain

deeper insights into the metabolic underpinnings of their biological systems of interest. Careful

optimization of the protocol for the specific experimental context is crucial for obtaining high-

quality, reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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